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Compound of Interest

Compound Name: GSK126

Cat. No.: B607758

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation of stock solutions of
GSK126, a potent and selective inhibitor of the EZH2 methyltransferase. Accurate preparation
of this solution is critical for ensuring reproducible and reliable results in preclinical research
and drug development. This guide outlines the necessary materials, a detailed step-by-step
protocol for dissolution, and recommended storage conditions to maintain the integrity and
activity of the compound.

Introduction

GSK126 is a small molecule inhibitor of the enhancer of zeste homolog 2 (EZH2), a histone
methyltransferase that plays a crucial role in epigenetic regulation and is implicated in the
pathogenesis of various cancers. For in vitro and in vivo studies, GSK126 is typically supplied
as a crystalline solid that must be dissolved in an appropriate solvent to create a stock solution
for experimental use. This protocol details a standardized procedure for the preparation of
GSK126 stock solutions.

Quantitative Data Summary

The solubility and stability of GSK126 in various solvents are key parameters for the
preparation of stock solutions. The following table summarizes these quantitative data points.
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Parameter Value Solvent(s) Source(s)
Molecular Weight 526.67 g/mol N/A [1112]1[3]
. Dimethylformamide
Solubility ~25 mg/mL [4]
(DMF)

Dimethyl sulfoxide
~15 mg/mL [4]

(DMSO0)
12.5 mg/mL (23.73 DMSO (requires

. [21[31[5]

mM) sonication)

10.63 mg/mL (20.18 DMSO (sonication is

[1]
mM) recommended)

DMSO (with gentle

24.38 mg/mL ) [6]
warming)

~2 mg/mL Ethanol [4]

Insoluble Water [5][6]

) -20°C forup to 3

Storage (Solid) N/A [1][2]
years

4°C for up to 2 years N/A [3]

Storage (Stock -80°C for up to 2

o DMSO [2]
Solution in DMSO) years
-20°C for up to 1 year DMSO [2]

Stable forup to 3
months at -20°C

DMSO

Experimental Protocol: Preparation of a 10 mM
GSK126 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK126 in dimethyl
sulfoxide (DMSO).
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Materials

GSK126 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
Microcentrifuge tubes or vials (sterile, amber or covered in foil)
Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure

Preparation: Don appropriate PPE. Ensure the work area is clean and free of contaminants.
Allow the GSK126 powder and DMSO to equilibrate to room temperature before opening to
prevent condensation.

Weighing: Tare the analytical balance with a clean microcentrifuge tube. Carefully weigh the
desired amount of GSK126 powder. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 5.27 mg of GSK126 (Molecular Weight: 526.67 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the tube containing the GSK126
powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for several minutes to aid dissolution.
Gentle warming of the tube to 37°C for 10 minutes and/or sonication in an ultrasonic bath
can be used to facilitate the dissolution of higher concentrations.[6]

Visual Inspection: Visually inspect the solution to ensure that the GSK126 has completely
dissolved and no particulates are visible.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[2]
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o Storage: Store the aliquots at -20°C or -80°C for long-term storage.[2] For aqueous
solutions, it is not recommended to store them for more than one day.[4]

Safety Precautions

GSK126 is a bioactive compound. Handle with care and use appropriate personal protective
equipment. All procedures should be performed in a well-ventilated area or a chemical fume
hood.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of a GSK126 stock solution.
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Caption: Workflow for GSK126 stock solution preparation.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b607758?utm_src=pdf-body-img
https://www.benchchem.com/product/b607758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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